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Compound of Interest

Compound Name: 4-Acetoxy Alprazolam

Cat. No.: B1610402 Get Quote

Introduction

4-Acetoxy Alprazolam is a derivative of alprazolam, a potent triazolobenzodiazepine.[1] As a

stable, synthetic compound, it serves as an excellent analytical reference standard for the

qualitative and quantitative analysis of alprazolam and its metabolites in various biological and

forensic samples. Its structural similarity to alprazolam's primary metabolites, such as 4-

hydroxyalprazolam, makes it a valuable tool for chromatographic method development and as

an internal standard in mass spectrometry-based assays.[1][2] The acetoxy group provides a

stable molecule for storage and handling, which can be analytically converted to 4-

hydroxyalprazolam, a key metabolite of alprazolam.[3] This application note provides a detailed

protocol for the use of 4-Acetoxy Alprazolam as a reference standard in a liquid

chromatography-tandem mass spectrometry (LC-MS/MS) method for the analysis of

alprazolam and its metabolites.
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Property Value

Chemical Name
8-Chloro-4-acetoxy-1-methyl-6-phenyl-4H-s-

triazolo[4,3-a][4][5]benzodiazepine

CAS Number 30896-67-4

Molecular Formula C₁₉H₁₅ClN₄O₂

Molecular Weight 366.8 g/mol

Rationale for Use as a Reference Standard
The use of a stable, well-characterized reference standard is crucial for the accuracy and

reliability of analytical methods. 4-Acetoxy Alprazolam is not a natural metabolite of

alprazolam, making it an ideal internal standard as it will not be present in test samples. Its

structural similarity to alprazolam and its metabolites ensures similar extraction efficiency and

chromatographic behavior, which is essential for accurate quantification.

Quantitative Data Summary
The following table summarizes the typical quantitative parameters for an LC-MS/MS method

for the analysis of alprazolam and its metabolites using 4-Acetoxy Alprazolam as an internal

standard.
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Analyte
Retention Time
(min)

Precursor Ion
(m/z)

Product Ion
(m/z)

Limit of
Quantification
(LOQ) (ng/mL)

Alprazolam 2.8 309.1 281.1 0.5

α-

Hydroxyalprazola

m

2.5 325.1 297.1 0.5

4-

Hydroxyalprazola

m

2.2 325.1 297.1 0.5

4-Acetoxy

Alprazolam (IS)
3.1 367.1 307.1 N/A

Experimental Protocols
Materials and Reagents

4-Acetoxy Alprazolam reference standard

Alprazolam, α-Hydroxyalprazolam, and 4-Hydroxyalprazolam reference standards

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Deionized water (18.2 MΩ·cm)

Human plasma (drug-free)

Solid Phase Extraction (SPE) cartridges

Standard Solution Preparation
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Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 1 mg of each reference

standard (4-Acetoxy Alprazolam, Alprazolam, α-Hydroxyalprazolam, and 4-

Hydroxyalprazolam) in 1 mL of methanol.

Working Standard Solutions (1 µg/mL): Dilute the primary stock solutions 1:1000 with

methanol.

Internal Standard (IS) Working Solution (100 ng/mL): Dilute the 4-Acetoxy Alprazolam
working standard solution 1:10 with methanol.

Calibration Standards and Quality Controls (QCs): Prepare calibration standards and QCs by

spiking appropriate amounts of the working standard solutions into drug-free human plasma.

Sample Preparation (Solid Phase Extraction)
To 1 mL of plasma sample, add 10 µL of the 100 ng/mL 4-Acetoxy Alprazolam IS working

solution.

Vortex for 10 seconds.

Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

Load the plasma sample onto the SPE cartridge.

Wash the cartridge with 1 mL of 5% methanol in water.

Elute the analytes with 1 mL of methanol.

Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis
LC System: Agilent 1290 Infinity II or equivalent

MS System: Agilent 6460 Triple Quadrupole MS/MS or equivalent[6]

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
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Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: Start with 10% B, increase to 90% B over 5 minutes, hold for 1 minute, and then

return to initial conditions.

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Ionization Mode: Electrospray Ionization (ESI), Positive

MS/MS Detection: Multiple Reaction Monitoring (MRM)

Visualizations
Caption: Experimental workflow for the analysis of benzodiazepines using 4-Acetoxy
Alprazolam as an internal standard.

Caption: Simplified metabolic pathway of Alprazolam and the role of 4-Acetoxy Alprazolam as

a reference standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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